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Compound of Interest

Compound Name:
5,8-

Dimethylbenzo[c]phenanthrene

CAS No.: 54986-63-9

Cat. No.: B1616614

Get Quote

Executive Summary
5,8-Dimethylbenzo[c]phenanthrene is a methylated derivative of benzo[c]phenanthrene (also

known as [4]helicene). Unlike its isomer 1,12-dimethylbenzo[c]phenanthrene, which is famous

for its extreme steric crowding and stable helical chirality, the 5,8-isomer features methyl

substitution at the "spine" of the molecule, distal from the sterically congested "fjord" region. It

is primarily studied as a model compound in the synthesis of non-planar aromatics and as an

environmental analyte in the assessment of alkylated PAH toxicity.

Chemical Identity & Nomenclature
Accurate identification is critical due to the existence of multiple dimethyl isomers (e.g., 1,12-

dimethyl, 2,11-dimethyl).
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Parameter Data

CAS Registry Number

54986-63-9 (Note: Some catalogs list as 54886-

63-9 due to transcription errors; 54986-63-9 is

the verified registry number).[1][2][3]

IUPAC Name 5,8-Dimethylbenzo[c]phenanthrene

Molecular Formula C₂₀H₁₆

Molecular Weight 256.34 g/mol

SMILES Cc1cc2cc(C)c3ccccc3c2c2ccccc12

InChI Key PKNNRYLZAYRCOT-UHFFFAOYSA-N

Structural Class
Polycyclic Aromatic Hydrocarbon (PAH);

Methylated [4]Helicene derivative

Physical & Spectroscopic Properties
The following data aggregates experimental values and high-confidence spectral assignments.
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Property Value / Description

Physical State Solid (Crystalline powder)

Melting Point

Not explicitly reported in standard open

literature (Parent Benzo[c]phenanthrene MP:

68°C). Expected >100°C due to increased

molecular weight and symmetry.

Solubility

Soluble in non-polar organic solvents (Toluene,

Dichloromethane, Chloroform). Insoluble in

water.

¹H NMR (500 MHz, CDCl₃)

δ 2.4-2.6 (s, 6H, -CH₃), 7.2-7.8 (m, aromatic

protons). Specific shifts vary by solvent but

methyl signals are distinct singlets in the

aliphatic region.

¹³C NMR (126 MHz, CDCl₃)
Distinct methyl carbon signals at ~19-22 ppm;

Aromatic carbons spread 123-135 ppm.

UV-Vis Absorption

Characteristic "clar" bands typical of

phenanthrene systems, red-shifted relative to

the parent due to methyl auxochromes.

Expert Insight: In analytical protocols (GC-MS), this compound often co-elutes with other

dimethylbenzo[c]phenanthrene isomers. Resolution requires high-efficiency capillary columns

(e.g., DB-EUPAH) or isomer-specific mass transitions.

Structural Analysis & Stereochemistry
Benzo[c]phenanthrene is the smallest helicene, possessing a distorted, non-planar structure

due to the steric clash between hydrogens at positions 1 and 12 (the "fjord" region).
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Parent Topology: Benzo[c]phenanthrene has a torsion angle of approx. 26° between the

terminal rings.

5,8-Substitution Effect: The 5 and 8 positions are located on the central rings, facing away

from the fjord region. Consequently, 5,8-dimethylbenzo[c]phenanthrene retains the mild

helical twist of the parent scaffold but does not exhibit the high isomerization barrier seen in

the 1,12-dimethyl isomer. It racemizes rapidly at room temperature and cannot be resolved

into stable enantiomers under standard conditions.

Synthesis Methodologies
Synthesis of 5,8-dimethylbenzo[c]phenanthrene requires constructing the tetracyclic core

with regiospecific methyl placement.

Protocol A: Friedel-Crafts Cyclization (Modern)
This method utilizes gem-difluoroalkenes to drive cyclization, avoiding the harsh conditions of

traditional PAH synthesis.

Precursor: Start with a biphenyl derivative functionalized with a 1,1-difluoro-1-alkene moiety.

Cyclization: Treat with a Lewis acid or Bronsted acid (e.g., FSO₃H or Magic Acid) or use a

Pd-catalyzed intramolecular coupling.

Aromatization: The intermediate dihydro-species is aromatized (often spontaneously or with

DDQ) to yield the fully aromatic system.

Protocol B: Photocyclization (Classic)
Stilbene Formation: Wittig reaction between 1-naphthaldehyde and a methylated benzyl

phosphonium salt (or vice versa) to form 1,2-diarylethene.

Photolysis: Irradiation (UV light) in the presence of an oxidant (Iodine/Propylene oxide)

effects the ring closure to the phenanthrene core.

Synthesis Workflow Diagram
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Caption: General synthetic pathway for constructing the benzo[c]phenanthrene scaffold.

Toxicology & Metabolic Activation
Like many PAHs, 5,8-dimethylbenzo[c]phenanthrene is investigated for its potential to form

DNA adducts. The "Bay Region" and "Fjord Region" theories of carcinogenesis are central to

understanding its activity.

Mechanism: Cytochrome P450 enzymes (CYP1A1/1B1) epoxidize the terminal rings.

Bioactivation: The molecule undergoes a two-step oxidation to form a diol epoxide.

Fjord Region Reactivity: While the 5,8-methyls do not block the fjord directly, they alter the

electron density of the ring system. The ultimate carcinogen is typically the 3,4-dihydrodiol-

1,2-epoxide (using benzo[c]phenanthrene numbering). This metabolite is highly resistant to

detoxification by epoxide hydrolase due to steric hindrance in the fjord region, leading to high

DNA adduct formation rates (specifically at Adenine N6 and Guanine N2).

Metabolic Activation Pathway
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Caption: Metabolic activation pathway of benzo[c]phenanthrene derivatives leading to

genotoxicity.

Handling & Safety Protocols
Strict adherence to safety standards is mandatory. This compound is a suspected carcinogen.

[4]

Engineering Controls: All weighing and solution preparation must occur inside a Class II

Biological Safety Cabinet or a dedicated chemical fume hood with HEPA filtration.
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PPE: Double nitrile gloves, lab coat, and safety glasses.

Decontamination: Spills should be treated with activated charcoal or specific PAH-degrading

surfactants before disposal.

Storage: Store neat standards at -20°C protected from light. Solutions (e.g., in toluene) are

stable at 4°C but susceptible to photodegradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5,8-Dimethylbenzo[c]phenanthrene: Technical Profile &
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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